molecular formula C7H14ClNO B2588656 (1S,5R,6R,7S)-7-Aminobicyclo[3.2.0]heptan-6-ol;hydrochloride CAS No. 2247105-63-9

(1S,5R,6R,7S)-7-Aminobicyclo[3.2.0]heptan-6-ol;hydrochloride

Cat. No. B2588656
CAS RN: 2247105-63-9
M. Wt: 163.65
InChI Key: RAHMVTGXWKLNSC-DABREVLYSA-N
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Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various methods, including X-ray crystallography, NMR spectroscopy, and computational chemistry. Unfortunately, specific information about the molecular structure of “(1S,5R,6R,7S)-7-Aminobicyclo[3.2.0]heptan-6-ol;hydrochloride” is not available .


Chemical Reactions Analysis

The chemical reactions involving “this compound” are not specifically mentioned in the available literature .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and other characteristics. Unfortunately, specific information about the physical and chemical properties of “this compound” is not available .

Scientific Research Applications

NMR Crystallography and Molecular Dynamics

The structural characterization of chiral aminobicyclo compounds, including their derivatives, has been explored using NMR crystallography. Comparative studies of different chiral compounds provided insights into their crystal structures and molecular dynamics, employing various NMR techniques to achieve full structural assignments in the solid state (Jaworska et al., 2012).

Synthetic Approaches and Stereostructure

Research on the synthesis and stereostructure of diastereomers of aminohydroxybicycloheptane carboxylic acids showcases the importance of stereoselective functionalization. These studies underline the methods to prepare various diastereomers and their structural elucidation using IR and NMR spectroscopy, contributing to the broader understanding of stereochemical configurations (Palkó et al., 2005).

Polymer Chemistry Applications

Investigations into the polymerization of bicyclo compounds reveal their potential applications in creating crosslinked polymers. These polymers exhibit unique reactivities and degradation patterns, making them suitable as carriers for pharmacologically active compounds. The studies focus on the transformation of specific bicyclo compounds into polymers and their interactions with different reagents (Gehrmann & Vogt, 1981).

X-Ray Crystallographic Evidence and Hydrogen Bonding

Research utilizing X-ray crystallography provided evidence of intermolecular hydrogen bonding between nitro and hydroxy groups in bicycloheptanols. This structural insight contributes to the understanding of molecular interactions and the importance of hydrogen bonding in determining molecular structure (Boeyens et al., 1984).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the system. Unfortunately, specific information about the mechanism of action of “(1S,5R,6R,7S)-7-Aminobicyclo[3.2.0]heptan-6-ol;hydrochloride” is not available .

Safety and Hazards

Safety and hazard information for a compound can include its toxicity, flammability, and potential environmental impact. Unfortunately, specific safety and hazard information for “(1S,5R,6R,7S)-7-Aminobicyclo[3.2.0]heptan-6-ol;hydrochloride” is not available .

properties

IUPAC Name

(1S,5R,6R,7S)-7-aminobicyclo[3.2.0]heptan-6-ol;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13NO.ClH/c8-6-4-2-1-3-5(4)7(6)9;/h4-7,9H,1-3,8H2;1H/t4-,5+,6-,7+;/m0./s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RAHMVTGXWKLNSC-DABREVLYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2C(C1)C(C2N)O.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@H]2[C@@H](C1)[C@H]([C@H]2N)O.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

163.64 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2247105-63-9
Record name rac-(1R,5S,6S,7R)-7-aminobicyclo[3.2.0]heptan-6-ol hydrochloride
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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